N-(2-ethoxyphenyl)-2-(5-methyl-1-benzofuran-3-yl)acetamide

• IUPAC Name: N-(2-ethoxyphenyl)-2-(5-methyl-1-benzofuran-3-yl)acetamide
• InChI: InChI=1S/C19H19NO3/c1-3-22-18-7-5-4-6-16(18)20-19(21)11-14-12-23-17-9-8-13(2)10-15(14)17/h4-10,12H,3,11H2,1-2H3,(H,20,21)
• InChI Key: FVNHDXYYMYFXRI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CC2=COC3=C2C=C(C=C3)C
• Molecular Formula: C19H19NO3
• Molecular Weight: 309.4 g/mol
• Solubility: 7.3 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(2-ethoxyphenyl)-2-(5-methyl-1-benzofuran-3-yl)acetamide is an organic compound that belongs to the class of acetamides. This compound features a benzofuran ring, which is known for its presence in various biologically active molecules. The ethoxyphenyl and methyl groups attached to the benzofuran ring may influence the compound’s chemical properties and biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-ethoxyphenyl)-2-(5-methyl-1-benzofuran-3-yl)acetamide typically involves the following steps:

Formation of the Benzofuran Ring: The benzofuran ring can be synthesized through the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of the Ethoxyphenyl Group: The ethoxyphenyl group can be introduced via electrophilic aromatic substitution reactions.

Acetamide Formation: The final step involves the formation of the acetamide group through the reaction of the intermediate with acetic anhydride or acetyl chloride.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of catalysts, solvent selection, and reaction condition optimization.

Chemical Reactions Analysis

Types of Reactions

N-(2-ethoxyphenyl)-2-(5-methyl-1-benzofuran-3-yl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or amines.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are commonly used.

Substitution: Reagents like halogens, acids, or bases can facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield carboxylic acids, while reduction could produce alcohols.

Scientific Research Applications

N-(2-ethoxyphenyl)-2-(5-methyl-1-benzofuran-3-yl)acetamide may have various applications in scientific research, including:

Chemistry: As a precursor or intermediate in the synthesis of more complex molecules.

Biology: Potential use in studying biological pathways and interactions due to its structural similarity to biologically active compounds.

Medicine: Investigation of its pharmacological properties and potential therapeutic applications.

Industry: Use in the development of new materials or chemical processes.

Mechanism of Action

The mechanism of action of N-(2-ethoxyphenyl)-2-(5-methyl-1-benzofuran-3-yl)acetamide would depend on its specific interactions with molecular targets. This could involve binding to enzymes, receptors, or other proteins, leading to modulation of biological pathways. Detailed studies would be required to elucidate these mechanisms.

Comparison with Similar Compounds

Similar Compounds

• N-(2-ethoxyphenyl)-2-(benzofuran-3-yl)acetamide
• N-(2-methoxyphenyl)-2-(5-methyl-1-benzofuran-3-yl)acetamide
• N-(2-ethoxyphenyl)-2-(5-methylbenzofuran-3-yl)acetamide

Uniqueness

N-(2-ethoxyphenyl)-2-(5-methyl-1-benzofuran-3-yl)acetamide is unique due to the specific combination of functional groups and their positions on the benzofuran ring. This uniqueness can influence its chemical reactivity and biological activity, making it distinct from similar compounds.